Cas no 1354000-26-2 ((S)-2-Amino-N-cyclopropyl-N-(2,6-dichloro-benzyl)-propionamide)
(S)-2-Amino-N-cyclopropyl-N-(2,6-dichloro-benzyl)-propionamide Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-amino-n-cyclopropyl-n-(2,6-dichloro-benzyl)-propionamide
- (S)-2-Amino-N-cyclopropyl-N-(2,6-dichlorobenzyl)propanamide
- AM95603
- (S)-2-Amino-N-cyclopropyl-N-(2,6-dichloro-benzyl)-propionamide
-
- Inchi: 1S/C13H16Cl2N2O/c1-8(16)13(18)17(9-5-6-9)7-10-11(14)3-2-4-12(10)15/h2-4,8-9H,5-7,16H2,1H3/t8-/m0/s1
- InChI Key: SAPDZFXIIDRKRD-QMMMGPOBSA-N
- SMILES: ClC1C=CC=C(C=1CN(C([C@H](C)N)=O)C1CC1)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 299
- Topological Polar Surface Area: 46.3
(S)-2-Amino-N-cyclopropyl-N-(2,6-dichloro-benzyl)-propionamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 085711-500mg |
S)-2-Amino-N-cyclopropyl-N-(2,6-dichloro-benzyl)-propionamide |
1354000-26-2 | 500mg |
£694.00 | 2022-03-01 |
(S)-2-Amino-N-cyclopropyl-N-(2,6-dichloro-benzyl)-propionamide Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on (S)-2-Amino-N-cyclopropyl-N-(2,6-dichloro-benzyl)-propionamide
Comprehensive Overview of (S)-2-Amino-N-cyclopropyl-N-(2,6-dichloro-benzyl)-propionamide (CAS No. 1354000-26-2)
The compound (S)-2-Amino-N-cyclopropyl-N-(2,6-dichloro-benzyl)-propionamide (CAS No. 1354000-26-2) is a specialized chiral amide derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the cyclopropyl and 2,6-dichlorobenzyl moieties, make it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting enzyme inhibition and receptor modulation, which align with current trends in precision medicine and personalized therapeutics.
In recent years, the demand for chiral compounds like (S)-2-Amino-N-cyclopropyl-N-(2,6-dichloro-benzyl)-propionamide has surged due to their enantioselective properties. This compound's stereospecificity is critical for interactions with biological targets, a topic frequently searched in AI-driven drug design and computational chemistry forums. Its CAS No. 1354000-26-2 is often queried in databases such as PubChem and Reaxys, reflecting its relevance in academic and industrial settings.
The synthesis of (S)-2-Amino-N-cyclopropyl-N-(2,6-dichloro-benzyl)-propionamide involves multi-step organic reactions, including amide coupling and asymmetric synthesis. These methodologies are widely discussed in the context of green chemistry and sustainable synthesis, addressing environmental concerns raised by modern researchers. Optimizing its yield and purity is a common challenge, making it a frequent subject in process chemistry literature.
From a pharmacological perspective, the 2,6-dichlorobenzyl group in this compound is notable for its role in enhancing lipophilicity and bioavailability, key factors in drug development. This aligns with trending searches on ADME properties (Absorption, Distribution, Metabolism, Excretion) and drug-likeness prediction tools. The cyclopropyl ring further contributes to metabolic stability, a hot topic in medicinal chemistry circles.
Analytical characterization of CAS No. 1354000-26-2 typically employs advanced techniques like HPLC, NMR, and mass spectrometry, which are frequently searched alongside quality control protocols. The compound's chiral purity is particularly scrutinized, reflecting industry standards for pharmaceutical intermediates. Discussions on regulatory compliance for such compounds are also prevalent, given the stringent requirements of agencies like the FDA and EMA.
In summary, (S)-2-Amino-N-cyclopropyl-N-(2,6-dichloro-benzyl)-propionamide represents a compelling case study in modern drug discovery. Its structural complexity and functional versatility resonate with contemporary interests in targeted therapies and small-molecule drugs, making it a recurring subject in both scientific literature and online research queries.
1354000-26-2 ((S)-2-Amino-N-cyclopropyl-N-(2,6-dichloro-benzyl)-propionamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)